Cas no 36520-95-3 (2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride)

• Product Name: 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride
• CAS No: 36520-95-3
• MF: C₂₆H₄₆Cl₂N₂O₂
• MW: 489.56164598465
• CID: 1474028
• PubChem ID: 64309
• Update Time: 2025-04-20

2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-((1,1'-biadamantane)-3,3'-diyl)bis(methylimino)di-, dihydrochloride
• 2,2'-((1,1'-Biadamantane)-3,3'-diyl)bis(methylimino)di-ethanol dihydrochloride
• Ethanol, 2,2'-1,1'-bitricyclo(3.3.1.1(sup 3,7))decane-3,3'-diylbis(methylimino)bis-, 2HCl
• AC1L20WR
• LS-66484
• 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol dihydrochloride
• 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol
• dihydrochloride
• 101221-48-1
• DTXSID90905999
• 2,2'-[[1,1'-Bi(tricyclo[3.3.1.1~3,7~]decane)]-3,3'-diylbis(methylazanediyl)]di(ethan-1-ol)--hydrogen chloride (1/2)
• 36520-95-3
• 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride

• Inchi： 1S/C26H44N2O2.2ClH/c1-27(3-5-29)25-13-19-7-20(14-25)10-23(9-19,17-25)24-11-21-8-22(12-24)16-26(15-21,18-24)28(2)4-6-30;;/h19-22,29-30H,3-18H2,1-2H3;2*1H
• InChI Key： ADNOXTGIKQXGLJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN(C)C12CC3CC(C1)CC(C3)(C2)C12CC3CC(CC(C3)(C1)N(C)CCO)C2

Computed Properties

• Exact Mass: 488.2936341g/mol
• Monoisotopic Mass: 488.2936341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9Ų